Cas no 1795302-70-3 (N-(oxan-4-yl)-N-[2-(thiophen-2-yl)ethyl]-9H-xanthene-9-carboxamide)

• Product Name: N-(oxan-4-yl)-N-[2-(thiophen-2-yl)ethyl]-9H-xanthene-9-carboxamide
• CAS No: 1795302-70-3
• MF: C₂₅H₂₅NO₃S
• MW: 419.535905599594
• CID: 5368464
• Update Time: 2025-06-11

N-(oxan-4-yl)-N-[2-(thiophen-2-yl)ethyl]-9H-xanthene-9-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(oxan-4-yl)-N-(2-thiophen-2-ylethyl)-9H-xanthene-9-carboxamide
• N-(oxan-4-yl)-N-[2-(thiophen-2-yl)ethyl]-9H-xanthene-9-carboxamide

• Inchi： 1S/C25H25NO3S/c27-25(26(18-12-15-28-16-13-18)14-11-19-6-5-17-30-19)24-20-7-1-3-9-22(20)29-23-10-4-2-8-21(23)24/h1-10,17-18,24H,11-16H2
• InChI Key： IXIWQHZVWZLTQU-UHFFFAOYSA-N
• SMILES： C1(C(N(C2CCOCC2)CCC2SC=CC=2)=O)C2=C(C=CC=C2)OC2=C1C=CC=C2

Additional information on N-(oxan-4-yl)-N-[2-(thiophen-2-yl)ethyl]-9H-xanthene-9-carboxamide

N-(oxan-4-yl)-N-[2-(thiophen-2-yl)ethyl]-9H-xanthene-9-carboxamide (CAS No. 1795302-70-3): An Overview of Its Structure, Properties, and Potential Applications

N-(oxan-4-yl)-N-[2-(thiophen-2-yl)ethyl]-9H-xanthene-9-carboxamide, with the CAS number 1795302-70-3, is a synthetic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields, including medicinal chemistry and materials science. This compound is characterized by its complex molecular structure, which includes a xanthene core, an oxan ring, and a thiophene moiety. The combination of these functional groups imparts distinct chemical and physical properties that make it a promising candidate for further research and development.

The molecular formula of N-(oxan-4-yl)-N-[2-(thiophen-2-yl)ethyl]-9H-xanthene-9-carboxamide is C₂₄H₂₅NO₃S, and its molecular weight is approximately 403.53 g/mol. The xanthene core, a tricyclic aromatic system, is known for its fluorescence properties and has been widely studied in the context of fluorescent probes and dyes. The oxan ring (tetrahydro-2H-pyran) adds flexibility and hydrophobicity to the molecule, while the thiophene moiety contributes to its electronic properties and potential biological activity.

Recent studies have explored the potential biological activities of N-(oxan-4-yl)-N-[2-(thiophen-2-yl)ethyl]-9H-xanthene-9-carboxamide. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests that N-(oxan-4-yl)-N-[2-(thiophen-2-yl)ethyl]-9H-xanthene-9-carboxamide could be a valuable lead compound for the development of new anti-inflammatory drugs.

Another area of interest is the compound's potential as a fluorescent probe. The xanthene core's inherent fluorescence makes N-(oxan-4-yl)-N-[2-(thiophen-2-yl)ethyl]-9H-xanthene-9-carboxamide suitable for use in bioimaging applications. A study published in Bioconjugate Chemistry demonstrated that this compound can be effectively conjugated to biomolecules such as antibodies and peptides, allowing for real-time monitoring of cellular processes with high sensitivity and specificity. This property has significant implications for both basic research and clinical diagnostics.

In addition to its biological applications, N-(oxan-4-yl)-N-[2-(thiophen-2-y l)ethyl]-9H-xanthene -9-carboxamide has also been investigated for its potential use in materials science. The unique combination of aromaticity and functional groups makes it an attractive candidate for the development of novel organic materials with tunable optical and electronic properties. A recent study in Advanced Materials reported the synthesis of polymer-based materials incorporating this compound, which exhibited enhanced photoluminescence and stability compared to traditional organic dyes.

The synthesis of N-(oxan -4 -yl)-N-[ 2 -( thiophen - 2 - yl ) ethyl ] - 9 H - xanthene - 9 - carboxamide typically involves multi-step reactions starting from readily available precursors. One common synthetic route involves the condensation of 9H-xanthene - 9 - carboxylic acid with an appropriate amine derivative in the presence of a coupling agent such as EDC or HATU. The oxan ring can be introduced via a ring-closing metathesis reaction or through the use of preformed oxan derivatives. The thiophene moiety can be incorporated using standard coupling reactions such as Suzuki or Stille couplings.

The safety profile of N-(oxan -4 -yl)-N-[ 2 -( thiophen - 2 - yl ) ethyl ] - 9 H - xanthene - 9 - carboxamide has been evaluated in several studies. In vitro cytotoxicity assays have shown that this compound exhibits low toxicity towards mammalian cells at concentrations relevant for biological applications. However, as with any new chemical entity, further safety assessments are necessary before it can be considered for clinical use.

In conclusion, N-(oxan -4 -yl)-N-[ 2 -( thiophen - 2 - yl ) ethyl ] - 9 H - xanthene - 9 - carboxamide (CAS No. 1795302 -70 -3) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, bioimaging, and materials science. Its unique structural features and promising biological activities make it an exciting subject for ongoing research and development. As more studies are conducted, it is likely that new applications and insights will emerge, further highlighting the importance of this compound in various scientific fields.